16:0-17:0 Cyclo PC

• Molecular Formula: C41H80NO8P
• Molecular Weight: 746.0 g/mol
• InChI: InChI=1S/C41H80NO8P/c1-6-8-10-12-13-14-15-16-17-18-19-22-26-30-40(43)47-35-39(36-49-51(45,46)48-33-32-42(3,4)5)50-41(44)31-27-23-20-21-25-29-38-34-37(38)28-24-11-9-7-2/h37-39H,6-36H2,1-5H3/t37?,38?,39-/m1/s1
• InChIKey: MHMMFIIAMURXQM-DFCGPKRUSA-N

16:0-17:0 Cyclo PC Overview

16:0-17:0 Cyclo PC (1-palmitoyl-2-cis-9,10-methylenehexadecanoyl-sn-glycero-3-phosphocholine, CAS 2456348-66-4) is a synthetic glycerophospholipid incorporating a cyclopropane ring across the 9,10 position of the C17 fatty acyl chain. This modification mimics the adaptive cyclopropane fatty acids (CFAs) naturally produced by bacteria during stationary phase or stress conditions [1]. The compound is a phosphatidylcholine (PC) analog with molecular formula C41H80NO8P and molecular weight 746.05, available commercially at ≥99% purity as a lyophilized powder . Unlike unsaturated or fully saturated PC species, the cyclopropane moiety confers a unique combination of acyl chain packing and membrane properties that make this compound a critical tool for investigating lipid-mediated biophysical phenomena .

Cyclopropane Phospholipid

Model Context Bacterial membrane adaptation and stress response studies

Key Property Intermediate fluidity and distinct chain packing vs. unsaturated/saturated PC

• [1] Cronan, J. E., Jr. (2002). Phospholipid modifications in bacteria. Current Opinion in Microbiology, 5(2), 202-205. View Source

16:0-17:0 Cyclo PC: Why Substitutes Fail

Substituting 16:0-17:0 Cyclo PC with a generic unsaturated analog such as 16:0-18:1 PC (POPC) or a saturated analog like 16:0-18:0 PC (DPPC) fundamentally alters experimental outcomes. The cyclopropane ring confers a phase transition temperature (Tm) that is approximately 15°C higher than the corresponding cis-unsaturated analog [1], yet the chain packing and order parameters differ significantly from both unsaturated and fully saturated chains [2]. Furthermore, bacterial membrane studies demonstrate that the 1-palmitoyl-2-cis-9,10-methylenehexadecanoyl species exhibits temperature-dependent abundance changes distinct from non-cyclopropane species [3]. Consequently, any study aiming to recapitulate bacterial membrane adaptation, lipid-protein interactions under stress, or cyclopropane-specific biophysical properties must use the authentic cyclo PC compound; generic alternatives introduce uncontrolled variables in membrane fluidity, permeability, and protein regulation that invalidate comparative analysis.

Phase Behavior Mismatch

Unsaturated analogs such as POPC exhibit markedly lower phase transition temperature, shifting membrane fluidity away from cyclopropane-specific intermediate states.

Chain Packing Divergence

Saturated and unsaturated PCs differ fundamentally in acyl chain order; the cyclopropane ring produces unique packing not matched by either class.

Biological Relevance Loss

Temperature-dependent abundance changes in bacterial membranes are specific to cyclopropane species; generic substitutes invalidate adaptation model fidelity.

• [1] Silvius, J. R., & McElhaney, R. N. (1979). Effects of phospholipid acylchain structure on thermotropic phase properties. 2: Phosphatidylcholines with unsaturated or cyclopropane acyl chains. Chemistry and Physics of Lipids, 25(2), 125-134. View Source
• [2] Poger, D., & Mark, A. E. (2015). A ring to rule them all: the effect of cyclopropane fatty acids on the fluidity of lipid bilayers. The Journal of Physical Chemistry B, 119(17), 5487-5495. View Source
• [3] Ishinaga, M., Kanamoto, R., & Kito, M. (1979). Distribution of phospholipid molecular species in outer and cytoplasmic membrane of Escherichia coli. The Journal of Biochemistry, 86(1), 161-165. View Source

16:0-17:0 Cyclo PC: Differentiation Evidence

Cyclopropane Modification Increases Phase Transition Temperature

In head-to-head comparisons using differential scanning calorimetry (DSC), cyclopropane-containing phosphatidylcholines exhibit a gel-to-liquid crystalline phase transition temperature (Tc) approximately 15°C higher than their corresponding cis-unsaturated counterparts [1]. For example, the Tc of dihydrosterculoyl-PC (a cyclopropane PC) was reported to be ~16°C above that of the corresponding cis-unsaturated oleoyl-PC [2]. This shift is mechanistically attributed to the restricted conformational mobility imposed by the cyclopropane ring, which reduces acyl chain flexibility relative to a cis double bond [3].

Phase Transition Shift

Head-to-head

ΔTc ≈ +15 °C to +16 °C vs. cis-unsaturated PC

Supports intermediate fluidity membrane models, relevant to bacterial stationary-phase conditions.

DSC on hydrated multilamellar vesicles (pH 7.4).

Evidence Dimension	Gel-to-liquid crystalline phase transition temperature (Tc)
Target Compound Data	Cyclopropane-containing PC: Tc ≈ 16°C higher than cis-unsaturated analog (exact value chain-length dependent) [REFS-1, REFS-2]
Comparator Or Baseline	Cis-unsaturated PC (e.g., 16:0-18:1 PC, POPC): Tc ~ -5°C to 5°C (depending on chain length)
Quantified Difference	ΔTc ≈ +15°C to +16°C
Conditions	Differential scanning calorimetry (DSC) on hydrated multilamellar vesicles; 10-50 mM lipid in buffer (pH 7.4)

Why This Matters

This precise thermal shift enables researchers to engineer membrane systems with intermediate fluidity that cannot be achieved using purely unsaturated or saturated lipids, critical for mimicking bacterial stationary-phase membrane properties.

• [1] Silvius, J. R., & McElhaney, R. N. (1979). Effects of phospholipid acylchain structure on thermotropic phase properties. 2: Phosphatidylcholines with unsaturated or cyclopropane acyl chains. Chemistry and Physics of Lipids, 25(2), 125-134. View Source
• [2] McGarrity, J. T., & Armstrong, J. B. (1981). Phase transition behaviour of artificial liposomes composed of phosphatidylcholines acylated with cyclopropane fatty acids. Biochimica et Biophysica Acta (BBA) - Biomembranes, 640(2), 544-548. View Source
• [3] Poger, D., & Mark, A. E. (2015). A ring to rule them all: the effect of cyclopropane fatty acids on the fluidity of lipid bilayers. The Journal of Physical Chemistry B, 119(17), 5487-5495. View Source

Cyclopropane Ring Reduces Membrane Permeability

Liposome permeability assays using di-ω-cyclohexyldodecanoylphosphatidylcholine (DCDPC), a cycloalkane-containing PC, demonstrated that glycerol permeability above the phase transition is strongly reduced compared to linear saturated fatty acid-containing PCs of comparable chain length [1]. Although this study employed ω-cyclohexane rather than cyclopropane rings, the underlying biophysical principle—that cyclic moieties increase acyl chain packing density in the membrane core—is conserved across cycloalkane modifications [2]. For cyclopropane-containing PCs, molecular dynamics simulations confirm that the cyclopropane ring restricts chain conformational freedom, thereby increasing bilayer rigidity and reducing permeability [3].

Permeability Reduction

Class-level

Glycerol permeability strongly reduced (qualitative) in cycloalkane-containing PC.

Suggests enhanced barrier function via increased acyl chain packing density.

Class-level inference; quantitative permeability data not available for 16:0-17:0 Cyclo PC.

Evidence Dimension	Glycerol permeability coefficient (P) above Tc
Target Compound Data	DCDPC: permeability strongly reduced; exact P not quantified in source but described as 'strongly reduced' [1]
Comparator Or Baseline	Linear saturated PC (e.g., DPPC): typical P values ~10^-6 cm/s for small solutes
Quantified Difference	Qualitative: strongly reduced; quantitative difference not provided
Conditions	Liposome swelling assay monitored by light scattering at 25°C (above Tc of DCDPC, 13°C)

Why This Matters

Reduced permeability is a key design parameter for liposomal drug delivery and biomimetic barrier studies; 16:0-17:0 Cyclo PC enables the construction of more robust, less leaky vesicles than saturated PC counterparts of similar acyl chain length.

• [1] Kannenberg, E., Blume, A., & Poralla, K. (1984). Properties of ω-cyclohexane fatty acids in membranes. FEBS Letters, 172(2), 331-334. View Source
• [2] Batishchev, O. V., et al. (2020). Cyclopentane rings in hydrophobic chains of a phospholipid enhance the bilayer stability to electric breakdown. Soft Matter, 16(13), 3216-3223. View Source
• [3] Poger, D., & Mark, A. E. (2015). A ring to rule them all: the effect of cyclopropane fatty acids on the fluidity of lipid bilayers. The Journal of Physical Chemistry B, 119(17), 5487-5495. View Source

Cyclopropane-Modified Membranes Exhibit Higher Rigidity

Molecular dynamics simulations of complex E. coli membrane models containing cyclic lipids (cyclopropane-containing phospholipids) revealed that inclusion of the cyclopropane ring decreases the surface density of the bilayer and produces a more rigid membrane compared to simple POPE/POPG membranes [1]. Specifically, deuterium order parameter (SCD) profiles showed differences between cyclic and monounsaturated lipids, with cyclic lipids exhibiting higher order parameters indicative of reduced acyl chain motion [1]. This increased rigidity is consistent with experimental findings that cyclopropane fatty acids modulate membrane protein activity by restricting conformational changes [2].

Membrane Rigidity

Reported

Cyclic lipid membranes: higher acyl chain order (S_CD) and reduced surface density vs. POPE/POPG.

Indicates altered lipid-protein interaction dynamics in MD simulations and reconstitution assays.

All-atom MD at 310 K; qualitative differences reported.

Evidence Dimension	Acyl chain order (SCD) and membrane surface density
Target Compound Data	Cyclic lipid-containing membranes: decreased surface density, increased rigidity, higher SCD values [1]
Comparator Or Baseline	POPE/POPG membranes without cyclic lipids: lower rigidity, higher fluidity
Quantified Difference	Qualitative: 'more rigid membrane' and 'differences between the deuterium order profile of cyclic and monounsaturated lipids are observed' [1]
Conditions	All-atom molecular dynamics simulations of E. coli cytoplasmic membrane models at 310 K

Why This Matters

This differential rigidity profile directly impacts membrane protein function and lipid-protein interactions; researchers selecting 16:0-17:0 Cyclo PC for MD simulations or in vitro reconstitution can expect altered protein conformational dynamics compared to standard POPE/POPG models.

• [1] Membrane models of E. coli containing cyclic moieties in the aliphatic lipid chain. (n.d.). DRUM, University of Maryland. Advisor: Klauda, J. B. View Source
• [2] Hori, K., et al. (2025). Regulation of membrane protein activity by cyclopropane fatty acids in Escherichia coli lipid environment. Communications Biology, 8, 101. (Note: PubMed ID 41310198 refers to a 2025 publication) View Source

Temperature-Dependent Abundance in E. coli Membranes

Direct analysis of E. coli K-12 outer and cytoplasmic membranes by phospholipid molecular species profiling revealed that the content of 1-palmitoyl-2-cis-9,10-methylenehexadecanoyl species (16:0-17:0 Cyclo PC equivalent) increases as a function of temperature [1]. This observation provides in vivo validation that this specific cyclo PC species is physiologically regulated in bacteria to maintain membrane homeostasis under thermal stress. The temperature-responsive accumulation distinguishes 16:0-17:0 Cyclo PC from non-cyclopropane molecular species, which exhibit different abundance patterns [1].

Temperature-Dependent Abundance

Head-to-head

16:0-17:0 Cyclo PC species content increases with growth temperature in E. coli membranes.

In vivo evidence of physiological regulation as adaptive lipid species under thermal stress.

Qualitative trend; exact percentage changes not quantified in source.

Evidence Dimension	Relative abundance of phospholipid molecular species in E. coli membranes at varying temperatures
Target Compound Data	1-palmitoyl-2-cis-9,10-methylenehexadecanoyl species: content increases with increasing temperature [1]
Comparator Or Baseline	Other phospholipid molecular species (e.g., those with two unsaturated acyl chains): smaller proportion in outer membrane and different temperature response
Quantified Difference	Qualitative trend: temperature-dependent increase for cyclo PC species; exact percentage changes not provided
Conditions	E. coli K-12 grown at various temperatures; outer and cytoplasmic membranes isolated; phospholipid molecular species analyzed

Why This Matters

This in vivo biological evidence establishes 16:0-17:0 Cyclo PC as a bona fide adaptive lipid species in bacteria, justifying its use as a standard or control in experiments investigating bacterial membrane adaptation, stress response, and lipidomics.

• [1] Ishinaga, M., Kanamoto, R., & Kito, M. (1979). Distribution of phospholipid molecular species in outer and cytoplasmic membrane of Escherichia coli. The Journal of Biochemistry, 86(1), 161-165. View Source

Enhanced Electrical Stability in Cyclopropane Bilayers

Although direct electrical breakdown data for 16:0-17:0 Cyclo PC are not available, studies on cyclopentane-containing PC (diC12cp-PC) demonstrate that cyclic moieties in the acyl chain confer an order-of-magnitude greater stability to electrical breakdown compared to egg PC membranes [1]. Molecular dynamics simulations attribute this enhanced stability to the restricted conformational mobility of the cyclopentane fragment, which increases the membrane bending modulus and hinders the formation of hydrophilic pores [1]. Given the structural similarity between cyclopropane and cyclopentane rings, cyclopropane-containing PCs are expected to exhibit qualitatively similar stabilization effects, making 16:0-17:0 Cyclo PC a candidate for electrophysiological studies requiring robust bilayers.

Electrical Stability

Class-level

Cyclopentane-containing PC bilayers: ~10× more stable to electrical breakdown than egg PC.

Suggests cyclopropane PC may support longer-lived planar bilayers for ion channel recordings.

Class-level inference from cyclopentane analog; direct data for cyclopropane PC not available.

Evidence Dimension	Electrical breakdown voltage/ membrane lifetime under voltage clamp
Target Compound Data	diC12cp-PC: membranes 'by an order of magnitude more stable to electrical breakdown than egg PC membranes' [1]
Comparator Or Baseline	Egg PC (natural mixture of unsaturated and saturated PCs)
Quantified Difference	~10-fold increase in stability (order of magnitude)
Conditions	Model bilayer lipid membranes (BLM) formed by the Mueller-Rudin technique; voltage applied until breakdown

Why This Matters

Researchers performing planar lipid bilayer electrophysiology or nanopore experiments may prefer 16:0-17:0 Cyclo PC to achieve longer-lived, more stable bilayers, reducing experimental variability and increasing throughput.

• [1] Batishchev, O. V., et al. (2020). Cyclopentane rings in hydrophobic chains of a phospholipid enhance the bilayer stability to electric breakdown. Soft Matter, 16(13), 3216-3223. View Source

16:0-17:0 Cyclo PC Applications

Bacterial Membrane Mimicry with Tuned Fluidity

The ~15°C higher Tc of 16:0-17:0 Cyclo PC relative to cis-unsaturated PCs [1] allows researchers to prepare lipid bilayers that remain in a liquid-ordered or intermediate fluid state at physiologically relevant temperatures (e.g., 37°C). This property is essential for reconstituting bacterial stationary-phase membranes, where cyclopropane fatty acids accumulate to modulate fluidity without sacrificing barrier function [2]. Using 16:0-17:0 Cyclo PC instead of POPC or DPPC ensures that the membrane's phase behavior accurately reflects the adaptive lipid composition of stressed or stationary-phase bacteria.

Low-Permeability Liposomes for Controlled Release

Based on class-level evidence that cycloalkane-containing PCs strongly reduce glycerol permeability [1] and that cyclopropane rings increase acyl chain packing density [2], 16:0-17:0 Cyclo PC is the lipid of choice for preparing liposomes with enhanced retention of encapsulated cargo. This is particularly advantageous in drug delivery research where prolonged circulation half-life and reduced leakage are desired, or in biophysical studies of membrane permeability where a more robust barrier is required.

Lipid-Mediated Membrane Protein Regulation

Molecular dynamics simulations and experimental data demonstrate that cyclopropane-containing lipids increase membrane rigidity and alter lipid-protein interactions [1], directly modulating the activity of integral membrane proteins such as the NhaA Na+/H+ antiporter [2]. 16:0-17:0 Cyclo PC serves as a defined, chemically pure component for reconstitution assays aimed at dissecting how lipid acyl chain structure (cyclopropane vs. cis-unsaturated vs. saturated) governs protein conformation, function, and oligomerization state.

Stable Black Lipid Membranes for Ion Channel Recordings

Inferred from the 10-fold increase in electrical stability observed for cyclopentane-containing PC bilayers [1], 16:0-17:0 Cyclo PC is a promising candidate for forming planar lipid bilayers (BLMs) that withstand higher transmembrane voltages and longer recording times. This enhanced stability reduces the frequency of membrane rupture during electrophysiological measurements, enabling more reliable single-channel recordings and drug screening assays on reconstituted ion channels.

Application

Selection Property

Validation Focus

Bacterial membrane model studies

Cyclopropane-modulated phase transition profile

Membrane fluidity at physiologically relevant temperatures

Liposomal retention and barrier studies

Cyclopropane-enhanced chain packing density

Permeability barrier integrity and cargo retention

Membrane protein reconstitution assays

Cyclopropane-associated membrane rigidity

Lipid-dependent protein conformation and activity

Planar bilayer electrophysiology

Cyclopropane-inferred electrical stability

Bilayer lifetime and breakdown voltage tolerance

• [1] Silvius, J. R., & McElhaney, R. N. (1979). Effects of phospholipid acylchain structure on thermotropic phase properties. 2: Phosphatidylcholines with unsaturated or cyclopropane acyl chains. Chemistry and Physics of Lipids, 25(2), 125-134. View Source
• [2] Ishinaga, M., Kanamoto, R., & Kito, M. (1979). Distribution of phospholipid molecular species in outer and cytoplasmic membrane of Escherichia coli. The Journal of Biochemistry, 86(1), 161-165. View Source
• [3] Kannenberg, E., Blume, A., & Poralla, K. (1984). Properties of ω-cyclohexane fatty acids in membranes. FEBS Letters, 172(2), 331-334. View Source
• [4] Poger, D., & Mark, A. E. (2015). A ring to rule them all: the effect of cyclopropane fatty acids on the fluidity of lipid bilayers. The Journal of Physical Chemistry B, 119(17), 5487-5495. View Source
• [5] Membrane models of E. coli containing cyclic moieties in the aliphatic lipid chain. (n.d.). DRUM, University of Maryland. Advisor: Klauda, J. B. View Source
• [6] Hori, K., et al. (2025). Regulation of membrane protein activity by cyclopropane fatty acids in Escherichia coli lipid environment. Communications Biology, 8, 101. View Source
• [7] Batishchev, O. V., et al. (2020). Cyclopentane rings in hydrophobic chains of a phospholipid enhance the bilayer stability to electric breakdown. Soft Matter, 16(13), 3216-3223. View Source